Cas no 1807104-14-8 (Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate)

• Product Name: Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate
• CAS No: 1807104-14-8
• MF: C₁₃H₉F₆NO₂
• MW: 325.206484556198
• CID: 4796423
• Update Time: 2025-05-27

Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate

• Inchi： 1S/C13H9F6NO2/c1-2-22-11(21)4-7-3-8(12(14,15)16)5-10(9(7)6-20)13(17,18)19/h3,5H,2,4H2,1H3
• InChI Key： FIAPBDILANJKGG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(CC(=O)OCC)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 3.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate

Comprehensive Overview of Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate (CAS No. 1807104-14-8)

Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate (CAS No. 1807104-14-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its trifluoromethyl and cyano functional groups, exhibits unique physicochemical properties that make it invaluable for synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated building blocks for bioactive compounds.

The molecular structure of Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate features a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, a cyano group at the 2 position, and an ethyl acetate moiety. This arrangement imparts exceptional electron-withdrawing characteristics, enhancing its reactivity in nucleophilic substitution and cross-coupling reactions. Such properties align with the growing demand for fluorinated compounds in medicinal chemistry, where they are prized for their metabolic stability and lipophilicity.

In recent years, the compound has been linked to innovations in crop protection and pesticide formulation, addressing global challenges like food security and sustainable agriculture. Its trifluoromethyl groups are known to improve the bioavailability and environmental persistence of agrochemicals, making it a candidate for next-generation herbicides and fungicides. This aligns with the surge in searches for "eco-friendly fluorinated pesticides" and "advanced agrochemical intermediates," reflecting industry trends.

From a synthetic perspective, Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate serves as a versatile intermediate in the preparation of heterocyclic compounds, such as pyridines and pyrimidines, which are pivotal in pharmaceutical research. Its compatibility with modern catalysis techniques, including palladium-catalyzed reactions, has been highlighted in peer-reviewed studies. These applications resonate with frequent queries like "fluorinated phenylacetate synthesis" and "CAS 1807104-14-8 applications," underscoring its relevance in organic chemistry forums.

Another area of interest is the compound's role in material science, particularly in the design of liquid crystals and organic semiconductors. The trifluoromethyl groups contribute to low dielectric constants and thermal stability, properties critical for optoelectronic devices. This connection to cutting-edge technology has spurred discussions around "fluorinated materials for OLEDs" and "high-performance organic electronics," further elevating its profile in R&D circles.

Quality control and analytical methods for Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate typically involve HPLC, GC-MS, and NMR spectroscopy, ensuring high purity for industrial use. Regulatory compliance, such as REACH and FDA guidelines, is rigorously monitored, addressing concerns about "safe handling of fluorinated esters" and "CAS 1807104-14-8 specifications." These topics frequently appear in regulatory and safety-focused searches.

In summary, Ethyl 3,5-bis(trifluoromethyl)-2-cyanophenylacetate (CAS No. 1807104-14-8) represents a multifaceted compound with broad utility across scientific disciplines. Its integration into drug development, agricultural solutions, and advanced materials underscores its importance in addressing contemporary challenges. As research progresses, this compound is poised to remain at the forefront of innovation, driven by its unique structural attributes and functional versatility.